![molecular formula C9H7ClFNO B2882997 N-(2-chloro-4-fluorophenyl)prop-2-enamide CAS No. 1156927-01-3](/img/structure/B2882997.png)
N-(2-chloro-4-fluorophenyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chloro-4-fluorophenyl)prop-2-enamide, commonly known as CF3, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields such as medicine, agriculture, and materials science. CF3 is a derivative of chalcone and belongs to the class of organic compounds known as enones. It has a molecular formula of C10H7ClFNO and a molecular weight of 215.63 g/mol.
Scientific Research Applications
Anticancer Applications
N-(2-chloro-4-fluorophenyl)prop-2-enamide: may serve as a precursor in the synthesis of diazine-based drugs that are used in cancer treatment. Diazines are reported to exhibit anticancer properties, and specific derivatives have been used in the treatment of myeloid leukemia and breast cancer. The compound’s role in the synthesis of these drugs is crucial due to its potential to improve druglikeness and ADME-Tox properties .
Antimicrobial and Antifungal Activities
The diazine scaffold, to which our compound is related, has been found to possess antimicrobial and antifungal activities. This makes it valuable in the development of new treatments for infections, especially in an era where antibiotic resistance is a growing concern .
Cardiovascular Therapeutics
Diazine derivatives, potentially synthesized from N-(2-chloro-4-fluorophenyl)prop-2-enamide , have been used as cardiovascular agents. They can act as antihypertensive agents, helping to manage blood pressure and treat related cardiovascular diseases .
Anti-Inflammatory and Analgesic Properties
Compounds derived from the diazine group have shown anti-inflammatory and analgesic activities. This suggests that our compound could be used in the development of new pain relief medications, offering alternatives to current treatments .
Antidiabetic Effects
The synthesis of dipeptidyl peptidase-IV (DPP-IV) inhibitors, which are used in the treatment of diabetes, can involve diazine derivatives. Therefore, N-(2-chloro-4-fluorophenyl)prop-2-enamide might play a role in the creation of antidiabetic medications .
Neuroprotection and Ocular Therapeutics
Diazine derivatives have been investigated for their neuroprotective effects, particularly in the context of retinal ganglion cell protection. They also have applications in vascular relaxation for ocular ciliary arteries, indicating potential use in eye-related treatments .
properties
IUPAC Name |
N-(2-chloro-4-fluorophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClFNO/c1-2-9(13)12-8-4-3-6(11)5-7(8)10/h2-5H,1H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHJQXGZPEIAXRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1=C(C=C(C=C1)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chloro-4-fluorophenyl)prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.